3,5-Dimethoxy-benzamidine hydrochloride
Overview
Description
3,5-Dimethoxy-benzamidine hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as pharmacology, biochemistry, and medicinal chemistry. This compound is a white crystalline powder that is soluble in water and ethanol.
Scientific Research Applications
Synthesis and Chemical Applications : The compound has been implicated in the synthesis of novel heterocyclic compounds with potential biological activities. For example, a study describes the synthesis of novel compounds derived from visnaginone and khellinone, demonstrating anti-inflammatory and analgesic activities. These compounds were prepared using various synthetic routes involving reactions with 3,5-Dimethoxy-benzamidine hydrochloride or related compounds, showcasing its utility in generating biologically active molecules (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antitumor and Antistaphylococcal Activity : A series of new 2-[4-(3,4-dimethoxyphenoxy)phenyl]-1,N-disubstituted-1H-benzimidazole-5-carboxamidines were synthesized and evaluated for their potential antistaphylococcal activity. Most compounds exhibited good minimum inhibitory concentrations (MICs) against Staphylococcus aureus and methicillin-resistant S. aureus (MRSA), highlighting the role of this compound derivatives in developing new antimicrobial agents (Püsküllü et al., 2015).
Antioxidant and Antibacterial Activities : Another study synthesized a series of novel benzamide compounds starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives, demonstrating significant antioxidant, free radical scavenging, metal chelating activity, and antibacterial effectiveness. This research underscores the chemical versatility and potential therapeutic applications of compounds derived from or related to this compound (Yakan et al., 2020).
Pharmacological Applications : SSR126768A, a derivative with the core structure related to this compound, was identified as a potent, selective, and orally active oxytocin receptor antagonist with potential applications in preventing preterm labor. This compound's pharmacological profile underscores the broader implications of structural analogs of this compound in developing new therapeutic agents (Serradeil-Le Gal et al., 2004).
Mechanism of Action
Target of Action
The primary targets of 3,5-Dimethoxy-benzamidine hydrochloride are enzymes such as Kallikrein-1 , Urokinase-type plasminogen activator , Trypsin-1 , Casein kinase II subunit alpha , Kallikrein-6 , Trypsin-2 , Trypsin-3 , Copper transport protein ATOX1 , Enoyl-CoA delta isomerase 1, mitochondrial , and Trypsin . These enzymes play crucial roles in various biological processes, including inflammation, blood clotting, and cellular signaling.
Mode of Action
It is known to interact with its targets, potentially altering their function and leading to changes in the biological processes they regulate .
Biochemical Pathways
Given its targets, it is likely to influence pathways related to inflammation, blood clotting, and cellular signaling .
Pharmacokinetics
These properties would significantly impact the bioavailability of the compound .
Result of Action
Given its targets, it is likely to have effects on inflammation, blood clotting, and cellular signaling .
Action Environment
Factors such as ph, temperature, and the presence of other molecules could potentially affect its action .
properties
IUPAC Name |
3,5-dimethoxybenzenecarboximidamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2.ClH/c1-12-7-3-6(9(10)11)4-8(5-7)13-2;/h3-5H,1-2H3,(H3,10,11);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYCNBCYWSLQCFS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=N)N)OC.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40486480 | |
Record name | 3,5-Dimethoxy-benzamidine HCl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40486480 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
61416-81-7 | |
Record name | 3,5-Dimethoxy-benzamidine HCl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40486480 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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